![molecular formula C20H19N3O4S B2587792 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(3-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 922131-89-3](/img/structure/B2587792.png)
2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(3-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a benzo[d][1,3]dioxol-5-yl moiety, which is a common structure in many organic compounds . It also contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring .
Molecular Structure Analysis
The molecular structure of similar compounds shows that the benzo[d][1,3]dioxol-5-yl moiety and the oxadiazole ring are not coplanar, with a dihedral angle of 53.5 .Scientific Research Applications
Synthesis and Characterization
Researchers have developed synthesis methods for compounds with structures similar to the target chemical, emphasizing the integration of benzimidazole, oxadiazole, and acetamide moieties. These compounds have been characterized using various techniques, including NMR, IR spectroscopy, and elemental analysis, to confirm their structures and understand their chemical properties. For example, a study described the synthesis of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety, highlighting the use of 2D NMR techniques for structural elucidation (Li Ying-jun, 2012).
Biological Activities
The exploration of biological activities, such as antimicrobial, anticonvulsant, and anticancer properties, has been a significant area of research for these compounds. For instance, derivatives of indoline with functionalized aryloxadiazole amine and benzothiazole acetamide structures have been evaluated for their anticonvulsant activities, demonstrating promising results in in-vivo models (R. Nath et al., 2021). Another study synthesized derivatives with antibacterial agents, showing significant activity against bacterial strains (K. Ramalingam et al., 2019).
Antimicrobial and Hemolytic Agents
Compounds featuring the oxadiazole ring have been synthesized and tested for their antimicrobial and hemolytic activities. A series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides demonstrated active properties against selected microbial species and were evaluated for their cytotoxicity, revealing potential for further biological screening (A. Rehman et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[5-(3-propan-2-ylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4S/c1-12(2)28-15-5-3-4-14(10-15)19-22-23-20(27-19)21-18(24)9-13-6-7-16-17(8-13)26-11-25-16/h3-8,10,12H,9,11H2,1-2H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRUHWEKADCGNBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.